1-(Furan-2-carbonyl)azetidine-3-carboxylic acid
Overview
Description
1-(Furan-2-carbonyl)azetidine-3-carboxylic acid (FACA) is an important organic compound used in a variety of scientific applications. FACA is a cyclic compound composed of a five-membered ring with an oxygen atom and a carboxylic acid group. It is most commonly used as a building block in organic synthesis and as a reagent in biochemical and physiological studies. It is also used in the production of pharmaceuticals, food additives, and other industrial products.
Scientific Research Applications
Synthesis of Heterocyclic Amino Acid Derivatives
The compound serves as a precursor in the synthesis of new heterocyclic amino acid derivatives through aza-Michael addition reactions . These derivatives are crucial in the development of pharmaceuticals and can exhibit a variety of biological activities.
Aza Paternò–Büchi Reactions
“1-(Furan-2-carbonyl)azetidine-3-carboxylic acid” can be involved in aza Paternò–Büchi reactions, which are efficient methods for synthesizing functionalized azetidines . These reactions are significant for creating compounds with potential pharmacological properties.
Development of Pharmacophores
Azetidine rings, such as those derived from the compound, are used as pharmacophore subunits in a wide range of natural and synthetic products . These subunits are essential for the medicinal chemistry of new drug development.
Metalated Azetidines Applications
The compound can be used to generate metalated azetidines, which have applications in organic synthesis, including new cycloaddition reactions and C(sp3)–H functionalization .
Polymer Synthesis
Azetidines derived from “1-(Furan-2-carbonyl)azetidine-3-carboxylic acid” can be applied in polymer synthesis. The strain of the azetidine ring can lead to unique properties in the resulting polymers .
Physicochemical and Metabolic Studies
The compound is used in the study and evaluation of physicochemical and metabolic properties of δ-amino acid derivatives, which are important for understanding drug behavior in biological systems .
properties
IUPAC Name |
1-(furan-2-carbonyl)azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c11-8(7-2-1-3-14-7)10-4-6(5-10)9(12)13/h1-3,6H,4-5H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPQQUSRJJBCILX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=CO2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-2-carbonyl)azetidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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